Cas no 1877456-79-5 (benzyl N-(2-bromo-4,6-dimethylphenyl)carbamate)

• Product Name: benzyl N-(2-bromo-4,6-dimethylphenyl)carbamate
• CAS No: 1877456-79-5
• MF: C₁₆H₁₆BrNO₂
• MW: 334.207743644714
• CID: 6477792
• PubChem ID: 130581042
• Update Time: 2024-01-15

benzyl N-(2-bromo-4,6-dimethylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-4578066
• 1877456-79-5
• benzyl N-(2-bromo-4,6-dimethylphenyl)carbamate

• Inchi： 1S/C16H16BrNO2/c1-11-8-12(2)15(14(17)9-11)18-16(19)20-10-13-6-4-3-5-7-13/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key： KDBYNOBIDWJIRU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(C)=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.03644g/mol
• Monoisotopic Mass: 333.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters